Cas no 1312536-66-5 (Ethyl 7-oxospiro[2.5]octane-4-carboxylate)

• Product Name: Ethyl 7-oxospiro[2.5]octane-4-carboxylate
• CAS No: 1312536-66-5
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• MDL: MFCD26403228
• CID: 2125771
• PubChem ID: 58456286
• Update Time: 2025-06-07

Ethyl 7-oxospiro[2.5]octane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-oxo-Spiro[2.5]octane-4-carboxylic acid ethyl ester
• ethyl 7-oxospiro[2.5]octane-4-carboxylate
• NWXYPZKLXMQQJD-UHFFFAOYSA-N
• Spiro[2.5]octane-4-carboxylicacid,7-oxo-,ethylester
• ethyl 5-oxospiro[2.5]octane-8-carboxylate
• MFCD26403228
• DA-12609
• AS-84487
• ethyl7-oxospiro[2.5]octane-4-carboxylate
• SCHEMBL2014327
• 1312536-66-5
• P21014
• Ethyl 7-oxospiro[2.5]octane-4-carboxylate

• MDL： MFCD26403228
• Inchi： 1S/C11H16O3/c1-2-14-10(13)9-4-3-8(12)7-11(9)5-6-11/h9H,2-7H2,1H3
• InChI Key： NWXYPZKLXMQQJD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCC(CC21CC2)=O)=O

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 1.2

Additional information on Ethyl 7-oxospiro[2.5]octane-4-carboxylate

Ethyl 7-oxospiro[2.5]octane-4-carboxylate (CAS No. 1312536-66-5): A Comprehensive Overview

Ethyl 7-oxospiro[2.5]octane-4-carboxylate (CAS No. 1312536-66-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural and functional properties. This compound, characterized by its spirocyclic structure, has opened new avenues in the development of novel therapeutic agents and biochemical research tools.

The molecular structure of Ethyl 7-oxospiro[2.5]octane-4-carboxylate consists of a spirocyclic core, which is a fused ring system comprising two distinct rings connected at a single carbon atom. This spirocyclic arrangement imparts unique steric and electronic properties to the molecule, making it a versatile scaffold for drug design. The presence of an ester group at the 4-position and a ketone group at the 7-position further enhances its reactivity and potential biological activity.

In recent years, there has been growing interest in spirocyclic compounds due to their potential applications in medicinal chemistry. The rigid structure of spirocycles provides a stable framework for binding to biological targets, while the presence of functional groups allows for further chemical modification. This has led to the exploration of Ethyl 7-oxospiro[2.5]octane-4-carboxylate as a building block for synthesizing more complex molecules with targeted biological activities.

One of the most promising areas of research involving Ethyl 7-oxospiro[2.5]octane-4-carboxylate is its application in the development of enzyme inhibitors. The spirocyclic core can mimic natural substrates or transition states, thereby interfering with enzymatic reactions. For instance, studies have shown that derivatives of this compound can inhibit proteases by binding to their active sites and blocking substrate access. This has significant implications for the treatment of diseases such as cancer, where protease inhibition plays a crucial role.

Another area where Ethyl 7-oxospiro[2.5]octane-4-carboxylate has shown promise is in the field of neurochemistry. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for developing treatments for neurological disorders. Preliminary studies have indicated that certain derivatives can modulate neurotransmitter activity, potentially leading to new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Ethyl 7-oxospiro[2.5]octane-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as asymmetric catalysis and transition metal-catalyzed reactions, have been employed to achieve high yields and enantiomeric purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the ingenuity involved in its preparation.

The pharmacological profile of Ethyl 7-oxospiro[2.5]octane-4-carboxylate is still under extensive investigation, but early findings suggest that it possesses several desirable properties for a drug candidate. These include good solubility in both aqueous and organic solvents, which facilitates formulation into various dosage forms, as well as moderate metabolic stability, allowing for prolonged biological activity.

In conclusion, Ethyl 7-oxospiro[2.5]octane-4-carboxylate (CAS No. 1312536-66-5) represents a significant advancement in pharmaceutical chemistry and chemical biology. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As our understanding of its properties continues to grow, so too will its potential applications in medicine and biotechnology.